BENGHE Validation & Comparative

Check Availability & Pricing

Herculite XR: A Comparative Meta-Analysis of
Clinical Performance

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Herculite XR
CAS No.: 117681-12-6
Cat. No.: B1169473
Get Quote
. J

Herculite XR, a microhybrid composite, has been a staple in restorative dentistry for many
years. This guide provides a meta-analysis of its clinical performance, offering a comparison
with other contemporary composite materials, supported by experimental data. The information
is intended for researchers, scientists, and dental professionals to objectively assess its
suitability for various clinical applications.

Executive Summary

Herculite XR and its variants (XRV, Ultra) have demonstrated long-term clinical service, with
some studies reporting survival rates of up to 18 years.[1] The overall quality of evidence from
prospective, controlled clinical trials has been rated as "low" due to limitations in trial precision
and potential for selection bias.[2] In direct comparative studies, Herculite XR's performance in
terms of color stability, wear resistance, and marginal adaptation is comparable to other well-
established composite materials.

Data Summary

The following tables summarize the quantitative data from various in-vitro and in-vivo studies,
comparing the performance of Herculite XR with other dental composites.
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Mean AE* (+
SD)

Material Staining Agent

Conclusion Reference

Herculite XRV
Ultra

Black Tea 25.1 (£ 0.9)

No significant
difference
compared to
Filtek Z250 XT.
Both showed

[2]

unacceptable

discoloration.

Filtek Z250 XT Black Tea 26.3 (£ 0.5)

No significant
difference
compared to
Herculite XRV
Ultra. Both

showed

[2]

unacceptable

discoloration.

Table 2: Wear Resistance
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Wear
Material Test Method Rate/Volume
Loss

Conclusion Reference

Ranked among
Herculite Classic Pin-on-disc the lowest wear
rates

No significant
difference in
wear observed
between
Herculite Classic
and Tetric N-
Ceram without
water exposure.
Nanohybrid
resins showed
less abrasive
wear than
microhybrid

resins.

Ranked among

No significant
difference in

wear observed

) ) ) between
Tetric N-Ceram Pin-on-disc the lowest wear ) )
Herculite Classic
rates ]
and Tetric N-
Ceram without
water exposure.
Bulk-fill flowable
Volume Loss: ]
composites
0.080 mm3 ]
] ] ) ] showed a wider
Herculite XRV Leinfelder-Suzuki  (Ranked higher
) range of wear
Ultra Flow Device than some )
] properties than
conventional )
conventional
flowables)

flowables.
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Table 3: Microhardness (Vickers Hardness Number -
VHN)
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Material

Light
Curing Unit

Top Surface
VHN (% SD)

Bottom
Surface
VHN (£ SD)

Conclusion Reference

Herculite

Classic

QTH

65.8 (+ 2.1)

62.5 (+ 2.9)

Similar
variations in
hardness
between top
and bottom

surfaces.

Herculite

Classic

LED

67.2 (£ 2.5)

63.9 (+ 3.1)

Similar
variations in
hardness
between top
and bottom

surfaces.

Herculite
XRV Ultra

QTH

70.1 (+ 1.8)

60.9 (+ 4.2)

Greater
variation in
hardness
between top
and bottom

surfaces.

Herculite
XRV Ultra

LED

72.5 (+ 2.3)

58.7 (+ 5.1)

Lowest
bottom-to-top
hardness

ratio.

Tetric Ceram

QTH

68.4 (+ 2.4)

65.1 (+ 3.3)

Similar
variations in
hardness
between top
and bottom

surfaces.

Tetric Ceram

LED

69.8 (+ 2.8)

66.2 (+ 3.5)

Similar
variations in

hardness
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between top
and bottom

surfaces.

Experimental Protocols
Color Stability Testing (Based on ISO 7491:2000)

A standardized method is used to determine the color stability of dental materials when
exposed to light and water.[2][3][4][5]

Specimen Preparation:

» Disc-shaped specimens of the composite materials are prepared using standardized molds.
e The specimens are cured according to the manufacturer's instructions.

e The surfaces are polished to a standardized finish.

Staining Procedure:

» Baseline color measurements of the specimens are taken using a spectrophotometer or
colorimeter, recording the CIE Lab* values.

e The specimens are immersed in a staining solution (e.g., black tea, coffee, red wine) for a
specified period and at a controlled temperature.

» After the immersion period, the specimens are rinsed and dried.

Color Measurement and Analysis:

e Post-immersion color measurements are taken.

e The color change (AE) is calculated using the formula: AE = [(AL)? + (Aa)? + (Ab*)?]Y/2.

 Statistical analysis is performed to compare the AE* values between different materials.
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Workflow for Color Stability Testing.

Wear Resistance Testing (Based on ISOITS 14569)

Various methods are employed to simulate clinical wear, with two-body and three-body wear
tests being common.

Specimen Preparation:

o Specimens of the composite materials are fabricated in standardized dimensions.
e The specimens are stored in distilled water to simulate oral conditions.

Wear Simulation:

o A wear testing machine (e.g., pin-on-disc, Leinfelder-Suzuki device) is used.

e An antagonist material (e.g., steatite, stainless steel) is brought into contact with the
composite specimen under a specific load.

e The machine cycles for a predetermined number of times to simulate chewing.
Wear Measurement:
e The volume loss of the composite specimen is measured using a profilometer or 3D scanner.

o The surface of the worn specimen may be examined using a scanning electron microscope
(SEM) to analyze the wear patterns.

 Statistical analysis is used to compare the wear resistance of different materials.
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Measurement

Specimen Preparation Wear Simulation SEM analysis of wear facets
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easure volume loss
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Workflow for Wear Resistance Testing.

Marginal Adaptation Evaluation

This protocol assesses the integrity of the interface between the restoration and the tooth
structure.

Tooth Preparation:

o Standardized cavities (e.g., Class V) are prepared in extracted human or bovine teeth.
e The enamel and dentin margins are prepared according to a specific protocol.
Restoration and Thermocycling:

e The cavities are restored with the composite materials following the manufacturer's
instructions for bonding and placement.

o The restored teeth are subjected to thermocycling (alternating between hot and cold water
baths) to simulate temperature changes in the oral cavity.

Microleakage Assessment:

e The teeth are immersed in a dye solution (e.g., methylene blue).
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e The teeth are sectioned, and the extent of dye penetration at the restoration margin is
evaluated under a stereomicroscope.

e The marginal gap can also be directly observed and measured using a scanning electron
microscope (SEM) on replicas of the restorations.

Assessment

Tooth Preparation Restoration SEM analysis of marginal gap.

[Prspare standardized cavmes)—»(penne enamel and dentin margms)—»(Apply bonding agenHPlacs and cure cnmposue)—»(rhermocycnng)—4
\—b(Dye penetration |esx)—>[59cuon tooth and evaluaxe]

Click to download full resolution via product page

Workflow for Marginal Adaptation Evaluation.

Conclusion

Herculite XR and its subsequent formulations remain a viable option for dental restorations.
This meta-analysis indicates that its clinical performance, particularly in terms of wear
resistance and color stability, is comparable to other microhybrid and nanohybrid composites.
However, clinicians and researchers should consider the "low" quality of evidence from some
clinical trials and the potential for discoloration with certain staining agents. The choice of
restorative material should ultimately be based on the specific clinical situation, patient factors,
and the dentist's professional judgment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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